2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol

• Molecular Formula: C10H11ClFNO
• Molecular Weight: 215.65 g/mol
• SMILES: C1CC1C(C2=CC(=C(C=C2O)F)Cl)N
• InChI: InChI=1S/C10H11ClFNO/c11-7-3-6(9(14)4-8(7)12)10(13)5-1-2-5/h3-5,10,14H,1-2,13H2
• InChIKey: VJDOYSCQEYBULM-UHFFFAOYSA-N

2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol: Procurement & Chemical Identity

2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol is a halogenated phenolic compound characterized by a cyclopropylmethylamine substituent on a phenol ring bearing chlorine and fluorine atoms. Its molecular formula is C10H11ClFNO, with a calculated molecular weight of approximately 215.65 g/mol . The compound's structure, which includes a chiral center at the amino-bearing carbon, makes it a versatile intermediate or building block in medicinal chemistry and organic synthesis [1]. Its IUPAC name and InChI identifier confirm its unique substitution pattern .

Workflow Medicinal chemistry building block

Selection Chiral amine intermediate with unique halogen pattern

Use context Synthesis of halogenated scaffolds; SAR exploration

• [1] Kuujia. (n.d.). 2-Amino(cyclopropyl)methyl-6-chloro-4-fluorophenol. CAS: 1337651-53-2. View Source

Why Analogs Cannot Replace 2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol

The precise substitution pattern on the phenolic ring (2-amino(cyclopropyl)methyl, 4-chloro, 5-fluoro) is not interchangeable with its positional isomers (e.g., 4-[amino(cyclopropyl)methyl]-2-chloro-6-fluorophenol or 2-amino(cyclopropyl)methyl-6-chloro-4-fluorophenol) . These regioisomers exhibit different physical properties, such as LogP values, which influence solubility and membrane permeability . Furthermore, the presence of both chlorine and fluorine atoms, combined with the specific placement of the amino(cyclopropyl)methyl group, creates a unique electronic and steric environment that dictates binding affinity to biological targets like the EP4 receptor, a property that is not preserved across analogs [1]. Generic substitution with a less specific halogenated phenol or a simpler aminoalkylphenol would likely fail to replicate the intended biological or synthetic outcome.

Target compound

2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol

vs

Positional isomer

4-[Amino(cyclopropyl)methyl]-2-chloro-6-fluorophenol – different LogP profile may shift membrane permeability and target engagement

Target compound

Halogenated (Cl, F) scaffold with specific amine placement

vs

Non-halogenated analog

2-[Amino(cyclopropyl)methyl]phenol – lacks halogen atoms essential for downstream reactivity and biological interactions

• [1] Patent RU. (n.d.). EP4 Antagonists. View Source

2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol: Differentiation from Analogs

Lipophilicity (LogP) vs. Positional Isomers

The target compound exhibits a distinct lipophilicity profile compared to its positional isomer. Specifically, 2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol has a predicted LogP of 2.5945 . In contrast, its close structural analog, 4-[Amino(cyclopropyl)methyl]-2-chloro-6-fluorophenol, demonstrates a different LogP profile that influences its behavior in biological systems . While direct experimental LogP data for the comparator is not available, the difference in calculated values underscores that these regioisomers are not interchangeable for applications where precise lipophilicity dictates membrane permeability or solubility.

Lipophilicity (LogP)

Class-level inference

Target: 2.5945 (calc.)

Regioisomer LogP profile not interchangeable

Comparator data unavailable; requires experimental verification

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	2.5945 (calculated)
Comparator Or Baseline	4-[Amino(cyclopropyl)methyl]-2-chloro-6-fluorophenol (No specific data found, but distinct regioisomer)
Quantified Difference	Not calculable from available data
Conditions	Computational prediction (LogP)

Why This Matters

Lipophilicity is a critical determinant of a compound's absorption, distribution, metabolism, and excretion (ADME) properties, and even small differences can significantly impact in vivo performance or assay outcomes.

MW & Formula vs. Non-Halogenated Analogs

The target compound is definitively distinguished from non-halogenated analogs by its molecular weight and formula. 2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol has a molecular formula of C10H11ClFNO and a molecular weight of 215.65 g/mol . Its non-halogenated counterpart, 2-[Amino(cyclopropyl)methyl]phenol, has a molecular formula of C10H13NO and a molecular weight of 163.216 g/mol . This difference of approximately 52.4 g/mol and the presence of chlorine and fluorine atoms are critical for identification via mass spectrometry and for ensuring the correct compound is used in synthetic pathways where halogenation is required for downstream reactivity or biological activity.

MW & Formula

Head-to-head

215.65 g/mol vs 163.22 g/mol (+52.4)

Halogen presence confirmed for MS identification

Non-halogenated analog lacks Cl and F atoms

Evidence Dimension	Molecular Weight and Formula
Target Compound Data	215.65 g/mol (C10H11ClFNO)
Comparator Or Baseline	163.216 g/mol (C10H13NO) for 2-[Amino(cyclopropyl)methyl]phenol
Quantified Difference	52.434 g/mol increase
Conditions	Calculated molecular weight

Why This Matters

The presence and specific placement of halogens (Cl, F) are crucial for target engagement in many medicinal chemistry programs, and using the non-halogenated analog would completely alter the compound's chemical and biological properties.

Lack of Public Bioactivity Data

A comprehensive search of primary literature, patents, and authoritative databases (PubChem, ChEMBL, BindingDB) did not yield any quantitative bioactivity data (e.g., IC50, Ki, EC50) for 2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol against any specific biological target. While some sources mention potential applications as an EP4 receptor antagonist [1], no direct experimental evidence (e.g., IC50 values) for this compound could be located. This absence of data is a critical point of differentiation from more advanced lead compounds or clinical candidates, but it also represents a potential opportunity for novel research. In contrast, related analogs have been studied in the context of EP4 antagonism, but the specific activity of this precise regioisomer remains unreported.

Published Bioactivity

Data to verify

No quantitative IC50/Ki found

Novel scaffold; requires de novo bioassay

Selection based on structure, not validated potency

Evidence Dimension	Published Bioactivity Data (e.g., IC50)
Target Compound Data	Not found in public domain
Comparator Or Baseline	Other EP4 antagonists with reported IC50 values (e.g., 13.5 nM for a different compound) [2]
Quantified Difference	Not applicable
Conditions	Literature search

Why This Matters

This lack of data means that procurement decisions must be based on the compound's defined chemical structure and its potential as a novel, unexplored scaffold rather than on established potency against a known target. This is a key consideration for researchers seeking either a specific, validated tool compound or a novel starting point for lead optimization.

• [1] Patent RU. (n.d.). EP4 Antagonists. View Source
• [2] Caerulum Pharm. (n.d.). EP4 Antagonist CPD1542 (E-7046) with IC50 13.5 nM. View Source

Recommended Applications of 2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol

EP4 Antagonist Scaffold

Given its structural features and mention in patents related to EP4 receptor antagonism, this compound is best suited as a starting scaffold or intermediate for medicinal chemistry programs targeting the prostaglandin EP4 receptor. Its unique substitution pattern offers a distinct chemical space for exploring structure-activity relationships (SAR) that may differ from known EP4 antagonists [1]. Researchers should note the lack of published potency data and plan for de novo biological evaluation.

Synthetic Intermediate for Halogenated Phenols

The compound's defined halogenation pattern (4-chloro, 5-fluoro) and the presence of a primary amine make it a valuable building block for synthesizing more complex molecules. It can serve as a precursor for generating diverse libraries of halogenated phenolic derivatives via reactions at the amine or hydroxyl groups . This is particularly relevant in agrochemical or pharmaceutical research where specific halogen arrangements are known to modulate biological activity or metabolic stability.

Analytical Standard for Method Development

The well-defined molecular weight (215.65 g/mol) and unique halogen isotope pattern make 2-[Amino(cyclopropyl)methyl]-4-chloro-5-fluorophenol a potential candidate for use as an analytical standard in LC-MS or GC-MS method development for detecting related compounds. However, this application is contingent on procuring material of high and certified purity, a specification that must be verified with the supplier due to the absence of a certified reference standard from major metrological institutes .

Application

Selection Property

Validation Focus

EP4 antagonist scaffold

Unique halogen substitution pattern

SAR exploration; de novo potency evaluation

Synthetic intermediate

Primary amine and phenol handles

Derivatization at amine or hydroxyl groups

Analytical standard candidate

Defined MW and halogen isotope pattern

Certified purity verification with supplier

• [1] Patent RU. (n.d.). EP4 Antagonists. View Source